Cas no 828276-82-0 (Butanoic acid, 3-hydroxy-4-[(phenylsulfonyl)oxy]-, 1-methylpropyl ester)

• Product name: Butanoic acid, 3-hydroxy-4-[(phenylsulfonyl)oxy]-, 1-methylpropyl ester
• CAS No: 828276-82-0
• MF: C₁₄H₂₀O₆S
• MW: 316.37
• CID: 681421
• PubChem ID: 127258564

Butanoic acid, 3-hydroxy-4-[(phenylsulfonyl)oxy]-, 1-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-hydroxy-4-[(phenylsulfonyl)oxy]-, 1-methylpropyl ester
• butan-2-yl 4-(benzenesulfonyloxy)-3-hydroxybutanoate
• Butyric (2S)-3-hydroxy-1-methyl-4-((phenylsulfonyl)oxy)pyrrolidine-2-carboxylic anhydride
• 828276-82-0

• Inchi： InChI=1S/C16H21NO7S/c1-3-7-13(18)23-16(20)14-15(19)12(10-17(14)2)24-25(21,22)11-8-5-4-6-9-11/h4-6,8-9,12,14-15,19H,3,7,10H2,1-2H3/t12?,14-,15?/m0/s1
• InChI Key： UGGNZFNKVMPVON-BLZCZZARSA-N
• SMILES： CCCC(=O)OC(=O)C1C(C(CN1C)OS(=O)(=O)C2=CC=CC=C2)O

Computed Properties

• Exact Mass: 371.10387318g/mol
• Monoisotopic Mass: 371.10387318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 119Ų